MRGPRX2 modulator-1

• Molecular Formula: C20H19F6N5O
• Molecular Weight: 459.4 g/mol
• InChI: InChI=1S/C20H19F6N5O/c21-19(22,23)11-31-10-13(9-28-31)18(32)30-15-5-3-14(4-6-15)29-16-2-1-12(8-27)17(7-16)20(24,25)26/h1-2,7,9-10,14-15,29H,3-6,11H2,(H,30,32)
• InChIKey: PXLXKUSZBOCYBD-UHFFFAOYSA-N

MRGPRX2 Modulator-1: Identity and Sourcing

MRGPRX2 modulator-1 (CAS 2781839-42-5; synonym Example 17) is a synthetic small-molecule modulator of the Mas-related G protein-coupled receptor X2 (MRGPRX2), a mast cell-expressed receptor implicated in IgE-independent pseudo-allergic, inflammatory, pain, and autoimmune disorders [1]. The compound is disclosed in patent WO2022125636A1 by Escient Pharmaceuticals as one of a series of quinoline-derived MRGPRX2 modulators [1][2]. With a molecular formula of C₂₀H₁₉F₆N₅O and a molecular weight of 459.39 g/mol, the compound contains two trifluoromethyl groups and a nitrile substituent, features that contribute to its physicochemical profile distinct from other MRGPRX2 antagonist chemotypes .

Target engagement MRGPRX2 calcium mobilization assay workflow

Mast cell pathway IgE-independent degranulation research

Chemotype probe Quinoline-derived tool compound for scaffold-centric SAR

• [1] Lanier M, Boehm M, Huang L, Martinborough E, Sainz M, Selfridge B, Yeager A. Modulators of mas-related g-protein receptor X2 and related products and methods. WO2022125636A1, 2022-06-16. View Source
• [2] PeptideDB. MRGPRX2 modulator-1 product page. CAS 2781839-42-5. View Source

MRGPRX2 Modulator-1: Specificity Over Generics

MRGPRX2-targeting compounds span multiple chemotypes with widely divergent potency, selectivity, and functional pharmacology. The inverse agonists C9 and C9-6 exhibit IC₅₀ values of approximately 300 nM in calcium mobilization assays [1]; the tool antagonist GE1111 has a reported IC₅₀ of 9.42 μM ; while the recently optimized PSB-172656 achieves subnanomolar affinity (Ki 0.142 nM) [2]. Even within the Escient patent series, MRGPRX2 modulator-1 (Example 17) represents a specific substitution pattern on the quinoline scaffold whose structure–activity relationships (SAR) are non-linear [3]. Simple interchange among these agents is therefore unsupported: differences in binding mode, inverse agonism versus competitive antagonism, and selectivity against other MRGPRX subtypes and off-target GPCRs mean that functional outcomes in mast cell degranulation, β-arrestin recruitment, and in vivo models cannot be assumed equivalent [1][2]. Procurement without attention to these specific molecular and pharmacological distinctions risks experimental irreproducibility and confounded interpretation of target engagement.

Chemotype-dependent pharmacology: MRGPRX2 ligands with different scaffolds may exhibit divergent binding modes and functional selectivity, limiting direct substitution.

Mechanism mismatch: Inverse agonist vs competitive antagonist profiles may alter basal receptor activity; functional annotation for modulator-1 is not independently published.

Species ortholog context: Activity at rodent MrgprB2 has not been reported for modulator-1; cross-species translation cannot be assumed.

• [1] Bawazir M, Amponnawarat A, Hui Y, Oskeritzian CA, Ali H. Inhibition of MRGPRX2 but not FcεRI or MrgprB2-mediated mast cell degranulation by a small molecule inverse receptor agonist. Frontiers in Immunology, 2022, 13, 1033794. View Source
• [2] Müller CE, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduction and Targeted Therapy, 2025, 10, 128. View Source
• [3] Lanier M, Boehm M, Huang L, Martinborough E, Sainz M, Selfridge B, Yeager A. Modulators of mas-related g-protein receptor X2 and related products and methods. WO2022125636A1, 2022-06-16. View Source

MRGPRX2 Modulator-1: Comparative Evidence

Antagonist Potency vs. C9 and GE1111

In a recombinant HEK293 cell system co-expressing human MRGPRX2 and mouse Gα15, MRGPRX2 modulator-1 inhibited cortistatin-14-induced Ca²⁺ mobilization with an IC₅₀ of 2.5 nM [1]. By cross-study comparison, the inverse agonist C9 exhibited an IC₅₀ of approximately 300 nM against substance P, PAMP-12, and rocuronium in RBL-2H3 cells stably expressing MRGPRX2 [2], while GE1111 displays an IC₅₀ of 9.42 μM (9,420 nM) against MRGPRX2 . This represents a ~120-fold higher potency than C9 and a ~3,768-fold higher potency than GE1111.

Potency vs C9, GE1111

Cross-study comparison

IC₅₀ 2.5 nM vs ~300 nM (C9) and 9.42 µM (GE1111)

Reported potency comparison across assay platforms; supports concentration-range review for cell-based studies.

Assay conditions differ; cross-study comparison.

Evidence Dimension	Antagonist activity at human MRGPRX2 (calcium mobilization assay)
Target Compound Data	IC₅₀ = 2.5 nM
Comparator Or Baseline	C9: IC₅₀ ≈ 300 nM; GE1111: IC₅₀ = 9.42 μM (9,420 nM)
Quantified Difference	~120-fold more potent than C9; ~3,768-fold more potent than GE1111
Conditions	MRGPRX2 modulator-1: HEK293 cells co-expressing human MRGPRX2 + mouse Gα15, agonist cortistatin-14, Ca²⁺ mobilization assay [1]. C9: RBL-2H3 cells stably expressing MRGPRX2, agonists SP/PAMP-12/rocuronium, Ca²⁺ mobilization [2]. GE1111: vendor-reported IC₅₀, assay conditions not fully specified .

Why This Matters

An approximately two-order-of-magnitude potency improvement over C9 and three-order-of-magnitude over GE1111 reduces the compound concentration required for target engagement in cellular assays, minimizing solvent exposure and potential off-target effects at typical screening concentrations.

• [1] BindingDB entry BDBM50594463 (ChEMBL CHEMBL5184300). IC₅₀ 2.5 nM for antagonist activity at human MRGPRX2 expressed in HEK293 cells co-expressing mouse Gα15 assessed as inhibition of cortistatin-14-induced Ca²⁺ mobilization. Deposited 2023-06-21. View Source
• [2] Bawazir M, Amponnawarat A, Hui Y, Oskeritzian CA, Ali H. Inhibition of MRGPRX2 but not FcεRI or MrgprB2-mediated mast cell degranulation by a small molecule inverse receptor agonist. Frontiers in Immunology, 2022, 13, 1033794. View Source

Quinoline vs. Benzimidazopyrimidinone Scaffold

MRGPRX2 modulator-1 belongs to a quinoline-derived chemotype disclosed in WO2022125636A1, characterized by a substituted quinoline core with trifluoromethyl and nitrile substituents (molecular formula C₂₀H₁₉F₆N₅O, MW 459.39) [1]. In contrast, PSB-172656 is a benzimidazopyrimidinone (3-ethyl-7,8-difluoro-2-isopropylbenzo[4,5]imidazo[1,2-a]pyrimidin-4(1H)-one) developed from a fragment-based screening hit, with MW of approximately 303 g/mol [2]. These represent two fundamentally distinct chemotypes engaging the MRGPRX2 orthosteric or allosteric sites through different pharmacophoric elements, with no SAR bridge linking them.

Quinoline vs Benzimidazopyrimidinone

Class-level inference

Quinoline core, MW 459 vs benzimidazopyrimidinone MW ~303; no structural overlap

Scaffold divergence may indicate distinct ADME and selectivity profiles; supports lead series selection.

No head-to-head experimental comparison.

Evidence Dimension	Chemical scaffold and molecular properties
Target Compound Data	Quinoline-derived scaffold; C₂₀H₁₉F₆N₅O; MW 459.39; contains two –CF₃ groups and one –CN [1]
Comparator Or Baseline	PSB-172656: benzimidazopyrimidinone scaffold; C₁₅H₁₅F₂N₃O; MW ~303 [2]
Quantified Difference	ΔMW ≈ 156 g/mol; distinct core scaffolds (quinoline vs. benzimidazopyrimidinone) with no structural overlap
Conditions	Structural comparison based on patent disclosure (WO2022125636A1) and published literature characterization (Müller et al., 2025)

Why This Matters

Scaffold divergence implies orthogonal intellectual property, distinct metabolic liabilities, differential solubility and permeability profiles, and non-interchangeable SAR optimization paths, which are critical factors for lead series selection in drug discovery.

• [1] Lanier M, Boehm M, Huang L, Martinborough E, Sainz M, Selfridge B, Yeager A. Modulators of mas-related g-protein receptor X2 and related products and methods. WO2022125636A1, 2022-06-16. View Source
• [2] Müller CE, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduction and Targeted Therapy, 2025, 10, 128. View Source

Functional Selectivity: Inverse Agonism vs. Antagonism

The Escient patent WO2022125636A1 describes its modulator compounds as capable of functioning as inverse agonists and/or competitive antagonists [1]. Although direct functional selectivity data for MRGPRX2 modulator-1 (Example 17) have not been published independently, the structurally related development candidate EP262 (also from Escient) has been characterized as a non-competitive inverse agonist that inhibits both G protein-mediated degranulation and β-arrestin recruitment [2]. In contrast, the published inverse agonist C9 has been explicitly shown to inhibit β-arrestin recruitment and MRGPRX2 internalization, with an IC₅₀ of ~300 nM, but lacks activity at the mouse ortholog MrgprB2 [3]. PSB-172656, meanwhile, blocks both MRGPRX2 and MRGPRB2 with subnanomolar Ki values [4].

Functional Selectivity

Data to verify

Inverse agonist/antagonist potential per patent; no published functional selectivity data for modulator-1

Functional pharmacology classification not yet defined; users must verify inverse agonist vs antagonist behavior.

Class-level inference from related compounds.

Evidence Dimension	Functional pharmacological mechanism and species ortholog activity
Target Compound Data	Reported as a modulator (inverse agonist and/or competitive antagonist per patent claims); no published independent functional selectivity or ortholog data [1]
Comparator Or Baseline	C9: inverse agonist, IC₅₀ ~300 nM, no MrgprB2 activity [3]; PSB-172656: dual MRGPRX2/MRGPRB2 antagonist, Ki 0.142/0.302 nM [4]; EP262: non-competitive inverse agonist, dual G protein/β-arrestin blockade [2]
Quantified Difference	Not quantifiable for modulator-1 due to absent published selectivity data; class-level inference only
Conditions	Functional profiling reported in peer-reviewed literature for comparators; modulator-1 characterization limited to patent disclosure and BindingDB potency entry

Why This Matters

The distinction between inverse agonism and competitive antagonism determines whether a compound suppresses basal (constitutive) receptor activity, which is clinically relevant for MRGPRX2 variants (e.g., V282M) that exhibit constitutive β-arrestin recruitment. Users requiring functional annotation must verify this experimentally for modulator-1.

• [1] Lanier M, Boehm M, Huang L, Martinborough E, Sainz M, Selfridge B, Yeager A. Modulators of mas-related g-protein receptor X2 and related products and methods. WO2022125636A1, 2022-06-16. View Source
• [2] Escient Pharmaceuticals. MRGPRX2 Antagonist EP262 Potently Inhibits Agonist-Induced Mast Cell Degranulation In Vitro and In Vivo. Journal of Allergy and Clinical Immunology, 2023, 151(2), AB168. View Source
• [3] Bawazir M, Amponnawarat A, Hui Y, Oskeritzian CA, Ali H. Inhibition of MRGPRX2 but not FcεRI or MrgprB2-mediated mast cell degranulation by a small molecule inverse receptor agonist. Frontiers in Immunology, 2022, 13, 1033794. View Source
• [4] Müller CE, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduction and Targeted Therapy, 2025, 10, 128. View Source

Physicochemical Properties vs. Antagonist 17

MRGPRX2 modulator-1 (MW 459.39, C₂₀H₁₉F₆N₅O) and MRGPRX2 antagonist 17 (IUPHAR Ligand ID 12152, MW 491.16, C₂₃H₂₁F₄N₅O₃), disclosed at the 2022 ACS meeting [1], represent two structurally characterized MRGPRX2 antagonists in the public domain. Despite sharing a fluorine-rich character, the two compounds differ in molecular weight (ΔMW ≈ 32), fluorination pattern (six F atoms in two –CF₃ groups vs. four F atoms), and the presence of an N-oxide pyridine moiety in antagonist 17 that is absent in modulator-1 . Both compounds comply with Lipinski's rule of five, but their differential hydrogen-bond acceptor count and polar surface area may drive distinct permeability and solubility profiles.

Physicochemical vs Antag 17

Class-level inference

MW 459, 2×CF₃ vs MW 491, 4×F, N-oxide; ΔMW ~32, HBA 11 vs 8

Distinct physicochemical profiles may drive differential PK behaviors; consider in tool compound selection.

Calculated properties; no experimental ADME comparison.

Evidence Dimension	Molecular weight and key physicochemical descriptors
Target Compound Data	MW 459.39; Formula C₂₀H₁₉F₆N₅O; HBA = 11; two –CF₃ groups
Comparator Or Baseline	MRGPRX2 antagonist 17 (IUPHAR 12152): MW 491.16; Formula C₂₃H₂₁F₄N₅O₃; HBA = 8; four F atoms; tPSA = 94.29 Ų [1]
Quantified Difference	ΔMW = 31.77; ΔF count = +2 for modulator-1; modulator-1 lacks the N-oxide moiety present in antagonist 17
Conditions	Physicochemical properties calculated (CDK) or reported from patent; no head-to-head experimental ADME comparison available

Why This Matters

Different fluorination patterns influence metabolic stability, lipophilicity, and CYP450 inhibition profiles. Researchers selecting between available MRGPRX2 tool compounds should consider these divergent properties, particularly for in vivo studies where pharmacokinetic behavior is critical.

• [1] IUPHAR/BPS Guide to Pharmacology. MRGPRX2 antagonist 17 ligand page. GtoPdb Ligand ID: 12152. View Source

MRGPRX2 Modulator-1: Research and Industrial Applications

Mast Cell Degranulation Screening

With an IC₅₀ of 2.5 nM in calcium mobilization assays [1], MRGPRX2 modulator-1 is appropriate for in vitro mast cell degranulation studies where high-potency target engagement at low nanomolar concentrations is required. This potency level ensures robust inhibition of MRGPRX2-mediated Ca²⁺ flux at concentrations that minimize solvent (DMSO) interference and reduce the likelihood of non-specific membrane perturbation compared to lower-potency tools such as C9 (IC₅₀ ~300 nM) or GE1111 (IC₅₀ 9.42 μM). Researchers studying MRGPRX2 signaling in LAD2 cells, primary human skin mast cells, or RBL-2H3 transfectants may use modulator-1 to establish concentration–response relationships with wide dynamic range.

Chemical Biology Probe for Target Validation

As a quinoline-derived scaffold with a distinct substitution pattern (bis-trifluoromethyl, nitrile), MRGPRX2 modulator-1 provides a structurally orthogonal chemical probe relative to the benzimidazopyrimidinone series (e.g., PSB-172656) [2][3]. In target validation studies, the use of chemically distinct, potent antagonists that converge on the same phenotype strengthens the confidence that observed effects are on-target. Industrial drug discovery programs advancing MRGPRX2 antagonist leads can employ modulator-1 as a reference compound for scaffold benchmarking in counter-screening and selectivity panels.

Quinoline SAR Expansion

MRGPRX2 modulator-1 represents Example 17 in the Escient patent WO2022125636A1, which discloses a broad quinoline-based structure–activity relationship [2]. Medicinal chemistry teams pursuing this chemotype can procure modulator-1 as a characterized reference point for SAR expansion, using its IC₅₀ of 2.5 nM as a benchmark for evaluating newly synthesized analogs in the same calcium mobilization assay format [1]. The compound's defined stereochemistry at two chiral centers (SMILES indicates [C@H] and [C@@H] configuration) provides a basis for stereochemical SAR studies.

Inflammatory and Autoimmune Disease Models

MRGPRX2 is implicated in mast cell-driven inflammation, chronic pruritus, atopic dermatitis, urticaria, and rosacea [2]. Although in vivo data for modulator-1 specifically are not publicly available, the compound is referenced in the context of inflammation, pain, and autoimmune disorder research [4]. Its structural relationship to EP262, which has demonstrated in vivo efficacy in mast cell degranulation models, supports its use as a tool compound in preclinical mechanistic studies of MRGPRX2-dependent disease pathways, particularly where a potent modulator with the quinoline pharmacophore is desired.

Application

Selection Property

Validation Focus

Mast cell degranulation research

Calcium flux assay fit

Signal inhibition profiling

Chemical biology probe studies

Scaffold chemotype divergence

Target engagement verification

Quinoline SAR expansion

Scaffold SAR reference point

Assay potency comparison

Mast cell-driven inflammation pathway studies

Pathway inhibition context

Degranulation endpoint assays

• [1] BindingDB entry BDBM50594463 (ChEMBL CHEMBL5184300). IC₅₀ 2.5 nM for antagonist activity at human MRGPRX2 expressed in HEK293 cells co-expressing mouse Gα15. View Source
• [2] Lanier M, Boehm M, Huang L, Martinborough E, Sainz M, Selfridge B, Yeager A. Modulators of mas-related g-protein receptor X2 and related products and methods. WO2022125636A1, 2022-06-16. View Source
• [3] Müller CE, et al. Subnanomolar MAS-related G protein-coupled receptor-X2/B2 antagonists with efficacy in human mast cells and disease models. Signal Transduction and Targeted Therapy, 2025, 10, 128. View Source
• [4] MedChemExpress. MRGPRX2 modulator-1 (HY-160540) product page. View Source